Cas no 80909-78-0 (2-(4-bromophenyl)-2-methyloxirane)

2-(4-Bromophenyl)-2-methyloxirane is a brominated aromatic epoxide characterized by its reactive oxirane ring and 4-bromophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the electrophilic epoxide group and the bromine atom enables selective functionalization through nucleophilic ring-opening reactions or cross-coupling methodologies. Its stable yet reactive nature makes it suitable for controlled modifications under mild conditions. The compound’s crystalline form ensures consistent purity, facilitating reproducible results in research and industrial applications. Proper handling is advised due to its potential sensitivity to moisture and strong acids or bases.

2-(4-bromophenyl)-2-methyloxirane structure

80909-78-0 structure

Product Name:2-(4-bromophenyl)-2-methyloxirane

CAS No:80909-78-0

MF:C₉H₉BrO

MW:213.071161985397

CID:733307

PubChem ID:150702

Update Time:2025-06-07

2-(4-bromophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane, 2-(4-bromophenyl)-2-methyl-
- 2-(4-bromophenyl)-2-methyloxirane
- p-Bromo-alpha-methylstyrene oxide
- SCHEMBL3209284
- 8WSB0OFT03
- 2-(4-Bromo-phenyl)-2-methyl-oxirane
- DTXSID701001632
- p-bromo-alpha-methyl styrene oxide
- P-BROMO-.ALPHA.-METHYLSTYRENE OXIDE
- 2-(4-bromophenyl)-2-methyl-oxirane
- Q27271130
- EN300-1252082
- 2-(4-BROMOPHENYL)-2-METHYLOXIRANE, (+/-)-
- HQVFPGVGWGVIMU-UHFFFAOYSA-N
- UNII-8WSB0OFT03
- AKOS012068059
- 80909-78-0
- CCRIS 2732
- Inchi： 1S/C9H9BrO/c1-9(6-11-9)7-2-4-8(10)5-3-7/h2-5H,6H2,1H3
- InChI Key： HQVFPGVGWGVIMU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1(C)CO1

Computed Properties

Exact Mass: 211.98368g/mol
Monoisotopic Mass: 211.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12.5Å²

Experimental Properties

Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 247.3±28.0 ºC (760 Torr),
Flash Point: 97.9±25.1 ºC,
Solubility: Very slightly soluble (0.62 g/l) (25 º C),

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